Cas no 27897-08-1 (Benzenesulfonic acid,4-amino-2,5-dimethyl-)

• Product Name: Benzenesulfonic acid,4-amino-2,5-dimethyl-
• CAS No: 27897-08-1
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 266497
• PubChem ID: 119744
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-2,5-dimethyl-
• 2-AMINO-4-(ETHYLSULFONYL)PHENOL
• 4-amino-2,5-dimethylbenzenesulfonic acid
• 2,5-Dimethylsulfanilic acid
• 2,5-Dimethylsulphanilic acid
• 2-Amino-1,4-dimethylbenzene-5-sulfonic acid
• 2,5-dimethyl-4-aminobenzenesulfonic acid
• SCHEMBL7757151
• NS00028383
• EINECS 248-718-5
• 4-Amino-2,5-xylenesulfonic acid
• 4-amino-2,5-dimethyl-benzenesulfonic acid
• 367YWG3CZ4
• QTYQPEBQHHUSIK-UHFFFAOYSA-N
• Benzenesulfonic acid, 4-amino-2,5-dimethyl-
• DTXSID5067346
• 27897-08-1

• Inchi： 1S/C8H11NO3S/c1-5-4-8(13(10,11)12)6(2)3-7(5)9/h3-4H,9H2,1-2H3,(H,10,11,12)
• InChI Key： QTYQPEBQHHUSIK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=CC=1C)N)(=O)(=O)O

Computed Properties

• Exact Mass: 201.04603
• Monoisotopic Mass: 201.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 88.8A^2

Experimental Properties

• Density: 1.368
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.595
• PSA: 80.39